Cas no 2354958-46-4 (Tert-butyl 3-amino-3-methyloctanoate)

• Product Name: Tert-butyl 3-amino-3-methyloctanoate
• CAS No: 2354958-46-4
• MF: C₁₃H₂₇NO₂
• MW: 229.358984231949
• CID: 5656210
• PubChem ID: 165888333
• Update Time: 2025-05-20

Tert-butyl 3-amino-3-methyloctanoate Chemical and Physical Properties

Names and Identifiers

• 2354958-46-4
• EN300-27725614
• tert-butyl 3-amino-3-methyloctanoate
• Tert-butyl 3-amino-3-methyloctanoate

• Inchi： 1S/C13H27NO2/c1-6-7-8-9-13(5,14)10-11(15)16-12(2,3)4/h6-10,14H2,1-5H3
• InChI Key： XIEYXAVCJVTWJV-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(CC(C)(CCCCC)N)=O

Computed Properties

• Exact Mass: 229.204179104g/mol
• Monoisotopic Mass: 229.204179104g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 8
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 52.3Ų

Additional information on Tert-butyl 3-amino-3-methyloctanoate

Tert-butyl 3-amino-3-methyloctanoate (CAS No. 2354958-46-4): A Comprehensive Overview

Tert-butyl 3-amino-3-methyloctanoate, with the chemical formula C₁₁H₂₃NO₂, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its unique CAS number 2354958-46-4, has garnered attention due to its versatile applications in the development of novel therapeutic agents and biochemical intermediates. The structural features of this molecule, particularly its amine and ester functionalities, make it a valuable building block for various synthetic pathways.

The tert-butyl group attached to the carboxylate moiety enhances the stability of the compound, making it suitable for use in harsh reaction conditions. This characteristic is particularly beneficial in organic synthesis where high temperatures and pressures are often employed. Additionally, the presence of the amino group at the third carbon position provides a reactive site for further functionalization, enabling the creation of more complex molecules.

In recent years, there has been a growing interest in the use of amino esters like Tert-butyl 3-amino-3-methyloctanoate in drug discovery and development. These compounds have shown promise as intermediates in the synthesis of peptidomimetics and other bioactive molecules. The ability to modify both the amino and carboxylate groups allows for fine-tuning of physicochemical properties, which is crucial for optimizing pharmacokinetic profiles.

One of the most compelling aspects of Tert-butyl 3-amino-3-methyloctanoate is its role in the synthesis of protease inhibitors. Proteases are enzymes that play a critical role in various biological processes, including inflammation and cancer progression. By inhibiting specific proteases, it is possible to develop drugs that target these pathological processes. The amine functionality in Tert-butyl 3-amino-3-methyloctanoate can be readily modified to mimic natural substrates or to create novel inhibitors with enhanced specificity and potency.

Recent studies have highlighted the utility of this compound in the development of kinase inhibitors. Kinases are another class of enzymes that are frequently implicated in disease pathways. The tert-butyl ester group provides a stable scaffold for further derivatization, allowing chemists to design molecules that interact selectively with target kinases. This approach has led to the discovery of several lead compounds that are currently being evaluated in clinical trials.

The synthesis of Tert-butyl 3-amino-3-methyloctanoate involves a multi-step process that typically begins with the reaction of methyl octanoate with isobutylamine under acidic conditions. This reaction yields an intermediate that can be further functionalized to introduce additional substituents. The use of protecting groups is often necessary to prevent unwanted side reactions, particularly when working with sensitive functional groups like amines.

In conclusion, Tert-butyl 3-amino-3-methyloctanoate (CAS No. 2354958-46-4) is a versatile compound with significant potential in pharmaceutical research and development. Its unique structural features make it an excellent candidate for use as an intermediate in the synthesis of various bioactive molecules. As research continues to uncover new applications for this compound, its importance in drug discovery is likely to grow even further.